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Compound of Interest

Compound Name: Propene-2-D1
CAS No.: 1184-59-4
Cat. No.: B074515

Get Quote

To understand the strict disposal requirements, one must first examine the physicochemical

properties that dictate the gas's behavior. Propene-2-D1 is typically supplied in break-seal
glass flasks at atmospheric pressure (0.5 L) or carbon-steel lecture bottles at 2 atmospheres (1

L[1].
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Property Value Operational Implication

Required for accurate
1184-59-4 (Unlabeled: 115-07-
CAS Number 1 hazardous waste
manifesting[1].

. Heavier than air; vapor will
Molecular Weight 43.09 g/mol ) )
pool in low areas if leaked[1].

Even minor leaks in
Lower Flammability Limit (LFL)  ~2.0% in air unventilated spaces can reach

explosive concentrations|2].

Broad flammability window
Upper Flammability Limit (UFL) ~11.1% in air necessitates strict ignition

control[2].

High-value material; requires

vacuum line handling to
Isotopic Enrichment 98 atom % D prevent atmospheric

moisture/oxygen

contamination[1].

Causality Note: Because the LFL is extremely low (2.0%), venting residual Propene-2-D1 into
a standard chemical fume hood is strictly prohibited[2]. The volumetric flow rate of the gas can
easily overwhelm the hood's dilution capacity, creating a localized explosive atmosphere within
the exhaust ducting.

Operational Disposal Workflow

The disposal trajectory of Propene-2-D1 depends entirely on the vessel type (lecture bottle vs.
break-seal flask) and the integrity of the containment system.
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Propene-2-D1 Vessel

Ready for Disposal

Identify Vessel Type

N

Break-Seal Glass Flask Lecture Bottle / Cylinder
(0.5L, 1atm) (AL, 2atm)

Vacuum Transfer & Is the valve compromised
Inert Gas Purge (x3) or leaking?

Emergency Hazmat Protocol Cap Valve &
(Do Not Move) Label as Flammable

Dispose as
Clean Glass Waste

If non-returnable

Licensed 3rd Party Vendor Return Program
Incineration (Preferred)

Click to download full resolution via product page

Logical workflow for the safe disposal of Propene-2-D1 glass flasks and pressurized cylinders.

Step-by-Step Disposal Methodologies

Protocol A: Vendor Return Program (The Gold Standard for Cylinders) The most
environmentally responsible and legally compliant method for disposing of pressurized
Propene-2-D1 is returning the cylinder to the original manufacturer (e.g., CDN Isotopes, Qmx
Laboratories)[1][3].
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Pressure Verification: Ensure the cylinder valve is fully closed. Do not attempt to "bleed" or
"empty"” residual gas into the open air to achieve a zero-pressure state[2].

Valve Protection: Remove the pressure regulator and immediately install the brass safety
cap (e.g., CGA 170 valve standard for non-corrosive lecture bottles)[1].

Documentation: Label the cylinder as "Partially Full - Flammable Gas" or "Empty - Contains
Residual Propene-2-D1". Do not deface the original isotopic purity labels.

Logistics: Coordinate with your institution's Environmental Health and Safety (EH&S)
department to initiate a hazardous materials shipment back to the vendor.

Protocol B: Third-Party Hazardous Waste Flaring (For Non-Returnable Lecture Bottles) Many

institutions prohibit the long-term storage of lecture bottles due to the risk of valve degradation.

If the vendor does not accept returns, the cylinder must be processed by a licensed hazardous

waste facility[2].

Segregation: Store the waste cylinder in a continuously ventilated, explosion-proof gas
cabinet. Segregate it from oxidizing gases by a minimum distance of 20 feet or a 1/2-hour
fire-rated barrier[2].

Manifesting: Classify the waste under EPA RCRA codes for ignitable waste (D0O01).

Contractor Handoff: A licensed contractor will transport the cylinder to a specialized facility
where the residual Propene-2-D1 is safely flared (incinerated) under controlled, high-
temperature conditions, converting the gas to D20 and COs..

Protocol C: Disposal of Break-Seal Glass Flasks (0.5 L) Propene-2-D1 is frequently sold in 0.5

L break-seal glass flasks at atmospheric pressure, requiring a vacuum line for transfer[1].

Complete Transfer: Using a Schlenk line or high-vacuum manifold, cryo-pump the maximum
possible volume of Propene-2-D1 into your reaction vessel[1].

Inert Gas Purging: Once the flask is evacuated, backfill the manifold and the empty flask with
an inert gas (Nitrogen or Argon). Repeat the vacuum/backfill cycle three times to ensure all
residual Propene-2-D1 is displaced.
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e Glass Disposal: Once thoroughly purged and brought to atmospheric pressure with inert gas,
the glass flask can be disconnected and disposed of in a designated broken glass
receptacle, provided it emits no hydrocarbon odor.

Emergency Leak Response Prior to Disposal

If a Propene-2-D1 cylinder develops a leak at the valve stem or pressure relief device before
disposal:

Do Not Attempt Repairs: Personnel should never attempt to repair a leaking cylinder[4].

o Eliminate Ignition Sources: Immediately shut off all hot plates, stirrers, and electrical
equipment in the vicinity.

o Ventilation: If the cylinder is already inside a chemical fume hood, lower the sash completely.
Do not move a leaking cylinder through the laboratory or building[4].

o Evacuation: Evacuate the laboratory, secure the doors, and contact the institutional Hazmat
response team or dial 911[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b074515/docs?utm_src=pdf-body#physicochemical-causality-and-hazard-profile
https://ysu.edu/sites/default/files/eohs/Gas_Cylinder_SOP.pdf
https://ysu.edu/sites/default/files/eohs/Gas_Cylinder_SOP.pdf
https://ysu.edu/sites/default/files/eohs/Gas_Cylinder_SOP.pdf
https://www.benchchem.com/product/b074515/docs?utm_src=pdf-body#physicochemical-causality-and-hazard-profile
https://www.cdnisotopes.com/us_20/d-0122
https://research.arizona.edu/sites/default/files/UA%20Flammable%20Gases%20SOP%20Template.docx
https://www.benchchem.com/product/b074515/docs?utm_src=pdf-body#physicochemical-causality-and-hazard-profile
https://www.qmx.com/chemicals/organic-reference-materials/general-organics-reference-materials/propene-2-d1gas-1184-59-4-1-l-cdn
https://ysu.edu/sites/default/files/eohs/Gas_Cylinder_SOP.pdf
https://www.benchchem.com/product/b074515?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 1. cdnisotopes.com [cdnisotopes.com]
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e To cite this document: BenchChem. [Physicochemical Causality and Hazard Profile].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074515/docs#physicochemical-causality-and-hazard-
profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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